Cas no 2757924-82-4 (3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757924-82-4
• MF: C₁₄H₁₃BrO₃S
• MW: 341.220222234726
• MDL: MFCD32849610
• CID: 5615862
• PubChem ID: 91491261
• Update Time: 2025-06-08

3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methylphenyl 4-methylbenzene-1-sulfonate
• EN300-33247731
• 2757924-82-4
• 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32849610
• Inchi： 1S/C14H13BrO3S/c1-10-3-5-14(6-4-10)19(16,17)18-13-8-11(2)7-12(15)9-13/h3-9H,1-2H3
• InChI Key： GPRBYSYSTCVXGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.97688g/mol
• Monoisotopic Mass: 339.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate

Professional Introduction to 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757924-82-4)

3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate, with the CAS number 2757924-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a sulfonate group and bromine substitution, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this molecule, characterized by its aromatic rings and functional groups, positions it as a promising candidate for further exploration in drug development and material science.

The compound's molecular structure consists of a benzene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, coupled with a sulfonate group at the 1-position of another benzene ring that is also methylated at the 4-position. This specific arrangement imparts distinct reactivity and solubility characteristics, making it useful in various synthetic pathways. The presence of both bromine and sulfonate functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their wide range of biological activities. The sulfonate moiety in 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate serves as an excellent scaffold for designing molecules that interact with biological targets. For instance, sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring ways to incorporate this compound into drug candidates to enhance their efficacy and selectivity.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The bromine atom provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions allow for the introduction of diverse substituents, enabling the creation of libraries of compounds for high-throughput screening. The sulfonate group, on the other hand, enhances water solubility and bioavailability, making it an attractive feature for drug formulations.

Recent studies have highlighted the role of brominated aromatic compounds in developing next-generation therapeutics. The bromine atom can be selectively removed or replaced under controlled conditions, providing flexibility in synthetic design. This characteristic has been exploited in the synthesis of kinase inhibitors, where precise modulation of electronic properties is crucial for target binding. Additionally, the methyl groups at specific positions contribute to steric hindrance and electronic distribution, influencing the compound's interactions with biological receptors.

The pharmaceutical industry has been particularly interested in exploring novel scaffolds that can lead to breakthrough treatments. 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate fits well into this landscape due to its structural features and synthetic versatility. Researchers are investigating its potential as a precursor for drugs targeting neurological disorders, cancer, and infectious diseases. The compound's ability to undergo multiple transformations makes it a versatile building block for medicinal chemists.

Moreover, advancements in computational chemistry have facilitated the design of more efficient synthetic routes for complex molecules like this one. Molecular modeling studies have shown that slight modifications in the substitution pattern can significantly alter the biological activity of derivatives derived from 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate. These insights are guiding experimental efforts to optimize lead compounds for clinical development.

The chemical properties of this compound also make it relevant in material science applications beyond pharmaceuticals. For example, sulfonate-functionalized polymers exhibit enhanced thermal stability and mechanical strength when incorporated into materials used in electronics or coatings. The bromine substituent can be leveraged to introduce cross-linking agents or other functional groups that improve material performance.

In conclusion, 3-Bromo-5-methylphenyl 4-methylbenzene-1-sulfonate (CAS No. 2757924-82-4) represents a fascinating compound with broad utility in both pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative synthetic strategies and applications across multiple disciplines. As research continues to uncover new possibilities for this molecule and its derivatives, its importance is likely to grow further within the scientific community.